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Compound of Interest

Compound Name: FR-188582

Cat. No.: B1674015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing FR-188582,

a potent and selective cyclooxygenase-2 (COX-2) inhibitor. Addressing common challenges

related to its solubility and stability, this resource offers troubleshooting advice and frequently

asked questions to ensure the integrity and reproducibility of your experiments.

Quick Reference Data
For your convenience, key specifications for FR-188582 are summarized below.

Property Value Source

Molecular Weight 332.8 g/mol [1]

Formula C₁₆H₁₃ClN₂O₂S [1]

CAS Number 189699-82-9 [1]

Mechanism of Action Selective COX-2 Inhibitor [1]

IC₅₀ for COX-2 17 nM [1]

Signaling Pathway of FR-188582
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FR-188582 exerts its anti-inflammatory effects by selectively inhibiting the COX-2 enzyme. This

diagram illustrates its position in the arachidonic acid cascade.
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Arachidonic Acid

COX-2 Prostaglandins (e.g., PGE₂)
(Inflammation, Pain)

FR-188582

Start

Accurately weigh FR-188582 powder

Dissolve in 100% DMSO
to desired concentration

Vortex to ensure complete dissolution

Optional:
Warm to 37°C and sonicate

if dissolution is slow

Aliquot into single-use tubes

Store at -20°C or -80°C

End
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Precipitation observed in
aqueous working solution

Is the final DMSO
concentration ≥ 1%?

Increase final DMSO
concentration (if experimentally tolerated)

No

Was the stock solution
fully dissolved?

Yes

Solution is clear

Warm stock to 37°C and sonicate

No

Consider using a co-solvent
(e.g., ethanol) for intermediate dilution

Yes

Empirically test solubility
in buffers with different pH

Precipitation persists.
Re-evaluate required concentration.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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